Cas no 90124-67-7 (3(2H)-Isothiazolone, 5-ethyl-4-propyl-)

• Product Name: 3(2H)-Isothiazolone, 5-ethyl-4-propyl-
• CAS No: 90124-67-7
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 793835
• PubChem ID: 71430240
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 5-ethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 5-ethyl-4-propyl-
• 5-ethyl-4-propyl-1,2-thiazol-3-one
• DTXSID50848878
• 90124-67-7
• 5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one

• Inchi： 1S/C8H13NOS/c1-3-5-6-7(4-2)11-9-8(6)10/h3-5H2,1-2H3,(H,9,10)
• InChI Key： QJZFTYGJZOQCJY-UHFFFAOYSA-N
• SMILES： S1C(CC)=C(C(N1)=O)CCC

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų